Cas no 4993-92-4 (1-(6-nitro-1H-indol-3-yl)-Ethanone)

• Product Name: 1-(6-nitro-1H-indol-3-yl)-Ethanone
• CAS No: 4993-92-4
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 932965
• PubChem ID: 283180
• Update Time: 2025-05-28

1-(6-nitro-1H-indol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-nitro-1H-indol-3-yl)-Ethanone
• 1-(6-nitro-1H-indol-3-yl)ethanone
• 1-(6-nitro-indol-3-yl)-ethanone
• 3-Acetyl-6-nitroindol
• 3-Acetyl-6-nitro-indol
• 3-Acetyl-6-nitroindole
• AC1Q1ZRA
• AR-1B2540
• CTK4J1826
• KST-1B4570
• NSC137506
• NSC-137506
• CS-0363662
• 4993-92-4
• 6-nitro-3-acetylindole
• 1-(6-Nitro-1H-indol-3-yl)ethan-1-one
• DTXSID70300544

• MDL： MFCD11638209
• Inchi： 1S/C10H8N2O3/c1-6(13)9-5-11-10-4-7(12(14)15)2-3-8(9)10/h2-5,11H,1H3
• InChI Key： QSNCAYQUMQNBDB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.405
• Boiling Point: 429.1°C at 760 mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.683
• PSA: 76
• LogP: 2.80190